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Compound of Interest

Compound Name: GABAA receptor agent 2 TFA

Cat. No.: B10768549

In-Depth Technical Guide: GABAA Receptor
Agent 2 TFA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of the
GABAA receptor agent 2 TFA, a potent and high-affinity antagonist for the y-aminobutyric
acid type A (GABAA) receptor. This document outlines its binding affinity and Ki values, details
the experimental methodologies for these determinations, and illustrates the relevant signaling
pathways.

Core Data: Binding Affinity and Inhibitory Constant

GABAA receptor agent 2 TFA has been characterized as a high-affinity antagonist. The
guantitative data from published studies are summarized below.
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CelllTissue Receptor

Parameter Value . Reference
Preparation Subtype
tsA201 cells
expressing

IC50 24 nM alp2y2 [1]
human GABAA
receptors

: Rat GABAA 3

Ki 28 nM Not specified [1]

receptors

IC50: The half-maximal inhibitory concentration, indicating the concentration of the agent
required to inhibit 50% of the receptor's activity. Ki: The inhibitory constant, representing the
equilibrium dissociation constant of the inhibitor-receptor complex.

Signaling Pathway of a GABAA Receptor Antagonist

The GABAA receptor is a ligand-gated ion channel that, upon binding of the endogenous
neurotransmitter GABA, allows the influx of chloride ions (CI-). This influx leads to
hyperpolarization of the neuronal membrane, resulting in an inhibitory effect on
neurotransmission.[2] GABAA receptor antagonists, such as GABAA receptor agent 2 TFA,
competitively block the binding of GABA to its receptor. This action prevents the opening of the
chloride channel, thereby inhibiting the calming effect of GABA and leading to an increase in
neuronal excitability.[2]
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GABAA Receptor Antagonist Signaling Pathway
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Radioligand Competition Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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